BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Trimethylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylacetonitrile

Cat. No.: B147661

Essential Safety and Handling Guide for
Trimethylacetonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Trimethylacetonitrile (also known as Pivalonitrile or tert-Butyl
cyanide). The information is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Identifier:
e CAS Number: 630-18-2
e Molecular Formula:; CsHsN

Hazard Summary

Trimethylacetonitrile is a highly flammable liquid and vapor that is toxic if swallowed, inhaled,
or in contact with skin.[1] It is also classified as a lachrymator, meaning it can cause tearing.[1]

Hazard Classifications:
o Flammable liquids (Category 2)[1]

o Acute toxicity, Oral (Category 3)[1]
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» Acute toxicity, Inhalation (Category 3)[1]

o Acute toxicity, Dermal (Category 3)[1]

Personal Protective Equipment (PPE)

Adherence to proper PPE is critical to minimize exposure risk. The following table summarizes

the recommended equipment.
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Protection Type

Recommended Equipment

Specifications and Notes

Eye and Face Protection

Safety goggles and a face
shield

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[2] A face
shield is recommended if there

is a splash hazard.

Hand Protection

Impervious, chemical-resistant

gloves

While specific breakthrough
times are not readily available,
it is crucial to use gloves rated
for protection against nitriles.
Always inspect gloves for

integrity before use.

Respiratory Protection

Air-purifying respirator (half or

full facepiece)

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary.[2] A
type ABEK (EN14387)
respirator filter is
recommended. For higher
concentrations or in situations
with inadequate ventilation, a
self-contained breathing
apparatus (SCBA) should be
used.

Body Protection

Impervious protective clothing

This includes a lab coat,
chemical-resistant apron, and
potentially a chemical splash
suit depending on the scale of
work. Protective boots may

also be required.

Operational Plan: Safe Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.
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e Ensure a safety shower and eye wash station are readily accessible.
 Remove all potential ignition sources, including heat, sparks, and open flames.
o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

e Ground and bond all containers and receiving equipment to prevent static discharge.[1]
2. Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above.

» Avoid breathing vapors or mist.

» Do not allow the chemical to come into contact with skin, eyes, or clothing.

e Use only non-sparking tools.[2]

o Keep the container tightly closed when not in use.

3. Storage:

o Store in a cool, dark, dry, and well-ventilated area.

o Keep containers tightly closed.[2]

» Store in a locked cabinet or area.

e Incompatible materials to avoid include strong acids, strong bases, strong oxidizing agents,
and strong reducing agents.[1][2]

Emergency Procedures
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Exposure Route First-Aid Measures

Move the person to fresh air and keep them in a

position comfortable for breathing. If the

Inhalation o
individual feels unwell, call a POISON CENTER
or doctor immediately.
Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin with plenty of water. If

skin irritation occurs, seek medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o ]

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.

Immediately call a POISON CENTER or doctor.
Ingestion Rinse the mouth with water. Do NOT induce

vomiting.[1][3]

Disposal Plan

Dispose of Trimethylacetonitrile and any contaminated materials as hazardous waste.

[EEN

. Waste Collection:

o Collect waste in a designated, properly labeled, and sealed container.
e Do not mix with other incompatible waste streams.

2. Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste," the chemical name
"Trimethylacetonitrile,” and a description of the contents.

o Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

w

. Final Disposal:
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» Arrange for disposal through an approved waste disposal company.[1]

» Always follow local, regional, and national regulations for hazardous waste disposal.[2]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of Trimethylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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